![molecular formula C9H18N4O B029935 4-Azido-2,2,6,6-tetramethyl-1-piperidinyloxy CAS No. 63697-61-0](/img/structure/B29935.png)
4-Azido-2,2,6,6-tetramethyl-1-piperidinyloxy
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Overview
Description
4-Azido-2,2,6,6-tetramethyl-1-piperidinyloxy is a derivative of the stable nitroxide radical family, known for its unique properties and reactivity due to the azido group. This compound is of interest in various fields, including organic synthesis and material science, for its potential in initiating novel chemical reactions and forming complex molecular structures.
Synthesis Analysis
The synthesis of related nitroxide radicals, such as 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate and its derivatives, involves multi-step processes starting from commercially available precursors. These methods highlight the versatility and efficiency of synthesizing nitroxide radicals, which could be adapted for this compound (Mercadante et al., 2013).
Molecular Structure Analysis
Crystallographic studies have played a crucial role in understanding the molecular structure of nitroxide radicals. The crystal structure of organic metamagnets like 4-Methacryloyloxy-2,2,6,6-tetramethyl-1-piperidinyloxyl reveals insights into the one-dimensional ordering of spins and the impact of molecular arrangement on magnetic behavior (A. Kajiwara et al., 1994). These findings can provide a foundation for analyzing the structural nuances of this compound.
Chemical Reactions and Properties
The reactivity of nitroxide radicals like this compound is notable for participating in a range of chemical transformations. For example, the use of 4-hydroxy-2,2,6,6-tetramethyl-1-piperidinyloxyl as a phase transfer dehydrogenation catalyst in preparing azo compounds showcases the radical's versatility in facilitating chemical reactions (Xiaoyang Wang et al., 2001).
Physical Properties Analysis
The study of nitroxide radicals often includes examining their physical properties, such as magnetic resonance and electron paramagnetic resonance (EPR) characteristics, which are critical for applications in spin labeling and imaging. Investigations into the molecular orientation and dynamics of derivatives like 4-acetamido-TEMPO in nanochannels offer insights into how substituent groups can influence these properties (Hirokazu Kobayashi & Y. Odanaka, 2020).
Chemical Properties Analysis
The chemical behavior of nitroxide radicals, including redox reactions and stability under various conditions, is fundamental to their application in organic synthesis and materials science. The unexpected aerobic transformation of related compounds in the presence of cytochrome P450, illustrating the intricacies of nitroxide chemistry and the potential for unforeseen reactions or stability issues, underscores the complexity of these molecules (N. Babic et al., 2020).
Scientific Research Applications
Antioxidative Activity and Spin-trap Agent Applications
4-Azido-2,2,6,6-tetramethyl-1-piperidinyloxy derivatives have shown significant antioxidative activity. These compounds inhibit malondialdehyde (MDA) generation and antagonize hydrogen peroxide-induced hemolysis, showcasing their potential as antioxidants in various biological contexts (Li et al., 2006). Furthermore, their applications extend to electron spin resonance (ESR) as spin-trap agents, where they are used to detect singlet oxygen and other radical species, indicating their role in studying oxidative stress and related processes (Hosoya et al., 2018).
Catalytic and Synthetic Applications
In synthetic chemistry, this compound and its derivatives serve as catalysts in oxidative reactions. They have been utilized in the synthesis of azo compounds, showcasing their role as phase transfer dehydrogenation catalysts. This application highlights their potential in synthesizing complex organic molecules with high efficiency and under mild conditions (Wang et al., 2001). Additionally, they have been employed in electrochemical studies for alcohol oxidation, where the driving force of the nitroxyl/oxoammonium redox potential was found to be a significant factor affecting catalytic activity, suggesting their versatile role in electrocatalytic applications (Rafiee et al., 2015).
Energy Storage and Polymer Stabilization
In the field of energy storage, derivatives of this compound have been explored as cathode materials for lithium rechargeable batteries. Their redox properties and high capacity indicate their potential in enhancing battery performance and efficiency (Guo et al., 2012). Moreover, these compounds have been synthesized as monomeric stabilizers for polymers, demonstrating their effectiveness in protecting polypropylene against photooxidation and thermal oxidation. This application underscores their importance in developing new materials with improved stability and longevity (Pan et al., 2000).
Molecular Dynamics and Magnetic Studies
The molecular dynamics and orientation of these radicals have also been investigated, particularly when included in organic 1-D nanochannels. Such studies provide insights into the molecular behavior of these compounds at the nanoscale, contributing to the understanding of their physical properties and potential applications in nanotechnology and materials science (Kobayashi et al., 2008).
Mechanism of Action
Target of Action
The primary target of N3-TEMPO is alcohols , specifically primary and secondary alcohols . The compound interacts with these alcohols to facilitate oxidation reactions .
Mode of Action
N3-TEMPO acts as a stable free radical and an oxidizing agent . It interacts with its targets (alcohols) to catalyze their oxidation. The azide group in N3-TEMPO can also participate in click reactions, making it a versatile building block in chemical synthesis .
Biochemical Pathways
The primary biochemical pathway affected by N3-TEMPO is the oxidation of alcohols . In this pathway, N3-TEMPO facilitates the oxidation of primary alcohols to aldehydes and secondary alcohols to ketones .
Result of Action
The result of N3-TEMPO’s action is the conversion of alcohols to carbonyl compounds (aldehydes or ketones) depending on whether the starting material is a primary or secondary alcohol . This transformation is valuable in organic synthesis.
Action Environment
The efficacy and stability of N3-TEMPO can be influenced by various environmental factors. For instance, the presence of a copper catalyst can enhance the compound’s ability to oxidize alcohols . Additionally, the compound is stable and retains its radical character in various solvents, making it a versatile reagent in different reaction conditions .
properties
InChI |
InChI=1S/C9H17N4O/c1-8(2)5-7(11-12-10)6-9(3,4)13(8)14/h7H,5-6H2,1-4H3 |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFUMVJSTAKNMEX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1[O])(C)C)N=[N+]=[N-])C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63697-61-0 |
Source
|
Record name | 1-Piperidinyloxy, 4-azido-2,2,6,6-tetramethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063697610 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Q & A
A: The research paper "The relationship between structure and antioxidative activity of piperidine nitroxides" [] investigates various piperidine nitroxides and their ability to scavenge reactive oxygen species (ROS). The study highlights that the nitroxide moiety present in these compounds is essential for their antioxidant activity []. While the exact mechanism is not fully elucidated in this specific paper, it's generally understood that nitroxides can act as both oxidants and reductants, allowing them to interact with a range of ROS.
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